Anti-site mixing governs the electrochemical performances of olivine-type MgMnSiO4 cathodes for rechargeable magnesium batteries†
Physical Chemistry Chemical Physics Pub Date: 2016-05-03 DOI: 10.1039/C6CP00448B
Abstract
Rechargeable magnesium batteries are deemed as the next-generation secondary battery systems because of their high theoretical capacity and the terrestrial abundance of magnesium, which is used as the anode in these batteries. The cathode material is an important factor to improve the energy density of the magnesium batteries. In this study, we investigate olivine-type MgMnSiO4 cathode materials owing to their high theoretical capacity (>300 mA h g−1). The low-temperature synthesis of MgMnSiO4 suppresses anti-site mixing between Mg and Mn, which drastically improves the charge–discharge capacities of the magnesium battery cathode. Our results show that the suppression of the degree of anti-site mixing between Mg and Mn enhances the diffusion of Mg2+ during magnesium (de)insertion, and therefore, it is a dominant factor that affects the electrochemical performance of olivine-type MgMnSiO4.
Recommended Literature
- [1] Controlling the microstructure of resorcinol–furfural aerogels and derived carbon aerogels via the salt templating approach†
- [2] Luminescence properties of the Cu4I62−cluster†
- [3] A general strategy for tailoring upconversion luminescence in lanthanide-doped inorganic nanocrystals through local structure engineering†
- [4] Reactivity of molybdenum–nitride complex bearing pyridine-based PNP-type pincer ligand toward carbon-centered electrophiles†
- [5] Correction: Efficient carrier transport in halide perovskites: theoretical perspectives
- [6] Contents list
- [7] One- and two-photon activated phototoxicity of conjugated porphyrin dimers with high two-photon absorption cross sections†
- [8] The structure and function of cell membranes examined by atomic force microscopy and single-molecule force spectroscopy
- [9] Inside front cover
- [10] List of participants
